Cas no 49828-88-8 (4-Methyl-3-(propylsulfanyl)phenol)
49828-88-8 structure
Product Name:4-Methyl-3-(propylsulfanyl)phenol
CAS No:49828-88-8
MF:C10H14OS
MW:182.282561779022
CID:2640533
PubChem ID:14404504
Update Time:2025-04-21
4-Methyl-3-(propylsulfanyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 4-methyl-3-propylsulfanylphenol
- DTXSID60559923
- 49828-88-8
- 4-Methyl-3-(n-propylthio)phenol
- SCHEMBL10333168
- WWGMCNVDBQVYIG-UHFFFAOYSA-N
- 4-Methyl-3-(propylsulfanyl)phenol
-
- Inchi： 1S/C10H14OS/c1-3-6-12-10-7-9(11)5-4-8(10)2/h4-5,7,11H,3,6H2,1-2H3
- InChI Key： WWGMCNVDBQVYIG-UHFFFAOYSA-N
- SMILES： S(C1C=C(C=CC=1C)O)CCC
Computed Properties
- Exact Mass: 182.07653624g/mol
- Monoisotopic Mass: 182.07653624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 45.5Ų
4-Methyl-3-(propylsulfanyl)phenol Related Literature
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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